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Note to the user: The compound "M-1211" appears to be a typographical error in current
scientific literature. Based on the context of menin-MLL interaction inhibitors, the likely
compound of interest is M-1121. These application notes and protocols are based on the
available information for M-1121.

Introduction

M-1121 is a potent, orally bioavailable, and covalent inhibitor of the menin-mixed lineage
leukemia (MLL) protein-protein interaction.[1][2][3][4] It functions by establishing a covalent
bond with Cysteine 329 within the MLL binding pocket of menin.[1][2][4] This inhibition disrupts
the critical interaction required for the oncogenic activity of MLL fusion proteins, which are
characteristic of certain types of acute leukemia, particularly those with MLL rearrangements
(MLLYr).[1] The primary downstream effect of M-1121 is the dose-dependent down-regulation of
key target genes, such as HOXA9 and MEIS1, leading to the inhibition of leukemic cell growth.

[LIE31[41[5]

These application notes provide detailed protocols for the preparation of M-1121 stock
solutions and subsequent working concentrations for use in typical research applications, such
as cell-based assays.
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Data Presentation

Table 1. M-1121 Properties and Storage

Property Value Reference
Molecular Weight 793.01 g/mol [6]
Chemical Formula C42H57FN606S [6]

Storage of Dry Powder

Store at -20°C for long-term
(months to years) or 0-4°C for
short-term (days to weeks).
Keep dry and protected from
light.

[6]

Stock Solution Storage

Store at -80°C for up to 6
months or at -20°C for up to 1
month. Keep sealed to protect

from moisture and light.

[5]

Table 2: Recommended Concentrations for In Vitro and In Vivo Studies
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Recommended

Application Concentration/Dos  Cell Line Example Reference
age

In Vitro Gene
10 nM - 100 nM MV4;11 [1][5]

Expression Analysis

In Vitro Cell

Proliferation Assays

Potently inhibits MLL-
rearranged cell lines,
with minimal effect on
wild-type MLL cell
lines up to 10 puM.

MLL-rearranged and

wild-type cell lines

[1](4]

In Vivo Antitumor

Activity (mice)

100 mg/kg - 300
mg/kg (oral

administration)

MV4;11 subcutaneous
and disseminated

models

[1]5]

In Vivo
Pharmacokinetic

Studies (mice)

5 mg/kg (oral

administration)

C57BL/6 mice

[1]14]

Experimental Protocols

This protocol describes the preparation of a high-concentration stock solution of M-1121, which

can be used for subsequent dilutions to desired working concentrations. Dimethyl sulfoxide

(DMSO) is a common solvent for organic small molecules for in vitro studies.

Materials:

M-1121 powder

Vortex mixer

Calibrated pipettes and sterile pipette tips

Anhydrous/sterile Dimethyl Sulfoxide (DMSO)

Sterile, polypropylene or glass vials with secure caps
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Analytical balance

Procedure:

Acclimatization: Allow the vial of M-1121 powder to equilibrate to room temperature for 15-20
minutes before opening to minimize condensation of atmospheric moisture.

Weighing: Accurately weigh a specific amount of M-1121 powder using an analytical
balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 7.93 mg of M-
1121 (Molecular Weight = 793.01 g/mol ).

Dissolution: Add the appropriate volume of anhydrous/sterile DMSO to the vial containing the
M-1121 powder. For 7.93 mg of M-1121, add 1 mL of DMSO to achieve a 10 mM
concentration.

Solubilization: Securely cap the vial and vortex thoroughly for 1-2 minutes until the M-1121 is
completely dissolved. Gentle warming in a water bath (37°C) for a short period may aid in
dissolution if necessary.

Aliquoting and Storage: To avoid repeated freeze-thaw cycles, aliquot the stock solution into
smaller, single-use volumes (e.g., 10-20 pL) in sterile polypropylene tubes. Store the aliquots
at -80°C for long-term storage (up to 6 months) or at -20°C for shorter-term storage (up to 1
month).[5]

This protocol outlines the serial dilution of the 10 mM M-1121 stock solution to prepare working

concentrations suitable for treating cells in culture.

Materials:

10 mM M-1121 stock solution in DMSO

Sterile cell culture medium appropriate for the cell line being used

Sterile microcentrifuge tubes or a 96-well plate for dilutions

Calibrated pipettes and sterile pipette tips

Procedure:
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 Intermediate Dilution (Optional but Recommended): It is often practical to first prepare an
intermediate stock solution from the main 10 mM stock. For example, to make a 1 mM
intermediate stock, dilute the 10 mM stock 1:10 in sterile DMSO or cell culture medium.

o Serial Dilutions: Perform serial dilutions from the stock or intermediate solution to achieve
the desired final concentrations. For example, to prepare working solutions for a dose-
response experiment ranging from 1 nM to 100 nM:

o Prepare a 10 uM solution by diluting the 10 mM stock 1:1000 in cell culture medium.

o Use this 10 uM solution to perform further serial dilutions in cell culture medium to obtain
the final desired concentrations.

o Final Treatment Concentration: When adding the M-1121 working solutions to your cell
cultures, ensure that the final concentration of DMSO in the culture medium is kept low
(typically < 0.1%) to avoid solvent-induced cytotoxicity. Account for the volume of the M-1121
solution being added to the total volume of the cell culture well.

Visualizations
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M-1121 Solution Preparation Workflow
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Caption: Workflow for preparing M-1121 stock and working solutions.
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Inhibition of Menin-MLL Interaction by M-1121
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Caption: M-1121 inhibits the Menin-MLL interaction pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 8/9 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC8935478/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8935478/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8935478/
https://pubmed.ncbi.nlm.nih.gov/34196551/
https://pubmed.ncbi.nlm.nih.gov/34196551/
https://pubmed.ncbi.nlm.nih.gov/34196551/
https://www.medchemexpress.com/mce_publications/34196551.html
https://pubs.acs.org/doi/10.1021/acs.jmedchem.1c00789
https://www.medchemexpress.com/m-1211.html
https://www.medkoo.com/products/47592
https://www.benchchem.com/product/b15568950/docs#application-notes-and-protocols-for-m-1121-formerly-m-1211
https://www.benchchem.com/product/b15568950/docs#application-notes-and-protocols-for-m-1121-formerly-m-1211
https://www.benchchem.com/product/b15568950/docs#application-notes-and-protocols-for-m-1121-formerly-m-1211
https://www.benchchem.com/product/b15568950/docs#application-notes-and-protocols-for-m-1121-formerly-m-1211
https://www.benchchem.com/product/b15568950?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15568950?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15568950?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

